Cas no 1784379-72-1 ([1-methyl-5-(trifluoromethyl)-1H-imidazol-2-yl]methanamine)

• Product Name: [1-methyl-5-(trifluoromethyl)-1H-imidazol-2-yl]methanamine
• CAS No: 1784379-72-1
• MF: C₆H₈F₃N₃
• MW: 179.1430311203
• CID: 6160647
• PubChem ID: 84767744
• Update Time: 2025-11-05

[1-methyl-5-(trifluoromethyl)-1H-imidazol-2-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-738809
• [1-methyl-5-(trifluoromethyl)-1H-imidazol-2-yl]methanamine
• 1784379-72-1

• Inchi： 1S/C6H8F3N3/c1-12-4(6(7,8)9)3-11-5(12)2-10/h3H,2,10H2,1H3
• InChI Key： VDYZPFRPWMDTCK-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CN)N1C)(F)F

Computed Properties

• Exact Mass: 179.06703175g/mol
• Monoisotopic Mass: 179.06703175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 43.8Ų

Additional information on [1-methyl-5-(trifluoromethyl)-1H-imidazol-2-yl]methanamine

Comprehensive Overview of [1-methyl-5-(trifluoromethyl)-1H-imidazol-2-yl]methanamine (CAS No. 1784379-72-1)

The compound [1-methyl-5-(trifluoromethyl)-1H-imidazol-2-yl]methanamine (CAS No. 1784379-72-1) is a specialized imidazole derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring a trifluoromethyl group and an amine functional group, makes it a valuable intermediate in drug discovery and material science. Researchers and industry professionals are increasingly interested in this compound due to its versatility and the growing demand for fluorinated organic compounds in modern chemistry.

One of the key reasons for the rising interest in [1-methyl-5-(trifluoromethyl)-1H-imidazol-2-yl]methanamine is its role in the development of bioactive molecules. The imidazole ring is a common motif in many FDA-approved drugs, and the addition of a trifluoromethyl group enhances metabolic stability and lipophilicity, which are critical for drug efficacy. This compound is often explored in the context of central nervous system (CNS) drug development, as well as in antimicrobial and anti-inflammatory applications.

In the agrochemical sector, [1-methyl-5-(trifluoromethyl)-1H-imidazol-2-yl]methanamine is studied for its potential as a pesticide intermediate. The trifluoromethyl group is known to improve the biological activity of agrochemicals, making them more effective at lower doses. This aligns with the global trend toward sustainable agriculture and the reduction of environmental impact. Companies are investing heavily in fluorine-containing compounds to meet regulatory standards and consumer demands for safer, more efficient crop protection solutions.

Synthetic routes to [1-methyl-5-(trifluoromethyl)-1H-imidazol-2-yl]methanamine often involve multistep organic synthesis, including cyclization and functional group transformations. Researchers are optimizing these processes to improve yield and scalability, addressing challenges such as regioselectivity and purification. The compound’s CAS No. 1784379-72-1 is frequently searched in academic and patent databases, reflecting its relevance in cutting-edge research.

From an industrial perspective, the demand for [1-methyl-5-(trifluoromethyl)-1H-imidazol-2-yl]methanamine is driven by its applications in high-value specialty chemicals. Its compatibility with cross-coupling reactions and other advanced synthetic techniques makes it a favorite among chemists working on heterocyclic compounds. Additionally, the compound’s stability under various conditions ensures its utility in high-throughput screening and combinatorial chemistry.

Environmental and safety considerations are also paramount when working with [1-methyl-5-(trifluoromethyl)-1H-imidazol-2-yl]methanamine. While it is not classified as hazardous, proper handling and storage are essential to maintain its integrity. The compound’s physicochemical properties, such as solubility and melting point, are well-documented, aiding in its safe use across laboratories and production facilities.

In conclusion, [1-methyl-5-(trifluoromethyl)-1H-imidazol-2-yl]methanamine (CAS No. 1784379-72-1) represents a fascinating intersection of medicinal chemistry, agrochemical innovation, and material science. Its unique structural features and broad applicability ensure its continued prominence in scientific and industrial communities. As research progresses, this compound is likely to play a pivotal role in the development of next-generation therapeutics and sustainable agricultural solutions.